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Compound of Interest

Compound Name: (+)-DIPCI

Cat. No.: B8423263

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of reagents is paramount for predictable and successful
experimentation. This in-depth technical guide provides a comprehensive overview of the core
physical properties and solubility of (+)-DIP-Chloride, a widely utilized chiral reducing agent in
asymmetric synthesis.

Core Physical and Chemical Properties

(+)-DIP-Chloride, also known as (+)-B-chlorodiisopinocampheylborane, is an organoboron
reagent critical for the enantioselective reduction of prochiral ketones.[1][2] Its efficacy is
intrinsically linked to its distinct physical characteristics. The solid form of (+)-DIP-Chloride
typically appears as a colorless to almost colorless substance.[1] It is also commercially
available as a solution, commonly in hexane.[3][4]
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Property Value References
Molecular Formula C20H34BCl [31141[5]
Molecular Weight 320.75 g/mol [3B1141[5]

Colorless to almost colorless
Appearance o ) [11[3]
clear liquid or solid

Melting Point 53-55 °C (literature) [6]
] Approximately 0.88 - 0.91
Density [31[6]
g/mL
Flash Point >110 °C (>230 °F) [6]

[a]2°/D = +47 to +54°
Optical Rotation (calculated on Hexane [3]

solution)

Solubility Profile

The solubility of (+)-DIP-Chloride is a critical factor in its application, dictating solvent choice for
reactions. It is soluble in a range of polar and nonpolar aprotic solvents.[7] This solubility profile
makes it compatible with common reaction media used in organic synthesis. However, it is
important to note that (+)-DIP-Chloride and its solutions are sensitive to moisture and air,
reacting instantaneously with water and protic solvents to release HCI.[7] Therefore, all
manipulations should be conducted under an inert atmosphere.
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Solvent Type Solubility References
Diethyl ether Polar aprotic Soluble [7]
Tetrahydrofuran (THF)  Polar aprotic Soluble [7]
Methylene chloride Polar aprotic Soluble [7]
Pentane Nonpolar Soluble [7]
Hexane Nonpolar Soluble [7]
Heptane Nonpolar Soluble [1]
Water Polar protic Insoluble/Reacts [7]
Protic Solvents (e.g., ]

Polar protic Reacts [7]

alcohols)

Experimental Protocols

While detailed experimental procedures for the determination of the fundamental physical

properties of (+)-DIP-Chloride are not extensively published, a general experimental workflow

for its primary application—asymmetric ketone reduction—provides insight into its practical

handling and reactivity.

General Protocol for Asymmetric Ketone Reduction

This protocol outlines a typical procedure for the enantioselective reduction of a prochiral
ketone using (+)-DIP-Chloride.

Materials:

Prochiral ketone

Inert gas supply (Nitrogen or Argon)

(+)-DIP-Chloride (solid or as a solution in hexane/heptane)

Anhydrous aprotic solvent (e.g., THF, diethyl ether)
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Standard glassware for anhydrous reactions
Quenching agent (e.g., methanol)

Extraction solvent (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate)

Purification apparatus (e.g., column chromatography)

Procedure:

Reaction Setup: Under an inert atmosphere, a solution of the prochiral ketone in an
anhydrous aprotic solvent is cooled to a low temperature (typically between -25 °C and -78
°C).

Addition of (+)-DIP-Chloride: A solution of (+)-DIP-Chloride is added dropwise to the cooled
ketone solution. The reaction mixture is stirred at this temperature for a specified period,
monitoring the reaction progress by a suitable technique (e.g., TLC).

Quenching: Upon completion, the reaction is carefully quenched by the slow addition of a
protic solvent, such as methanol.

Workup: The mixture is allowed to warm to room temperature, and the solvent is removed
under reduced pressure. The residue is then taken up in an extraction solvent and washed
with appropriate agueous solutions to remove boron byproducts.

Isolation and Purification: The organic layer is dried over an anhydrous drying agent, filtered,
and the solvent is evaporated. The resulting crude chiral alcohol is then purified using
techniques such as column chromatography or distillation.

Analysis: The enantiomeric excess of the purified alcohol is determined using a suitable
analytical method, such as chiral HPLC or GC.[1]

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the asymmetric reduction

of a ketone using (+)-DIP-Chloride.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Dip_Cl_structure_and_stereochemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8423263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Asymmetric Ketone Reduction Workflow
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Caption: A typical experimental workflow for asymmetric ketone reduction.
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This technical guide provides essential information on the physical properties and solubility of
(+)-DIP-Chloride for researchers and professionals in the field of chemical synthesis and drug
development. Adherence to proper handling techniques, particularly the exclusion of moisture
and air, is critical for achieving optimal results in its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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